Cas no 1326840-82-7 (3-[(2-fluorophenyl)methyl]-2-{[(3-methoxyphenyl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 3-[(2-fluorophenyl)methyl]-2-{[(3-methoxyphenyl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1326840-82-7
• MF: C₂₁H₁₇FN₂O₂S₂
• MW: 412.500285863876
• CID: 5322696
• Update Time: 2025-06-13

3-[(2-fluorophenyl)methyl]-2-{[(3-methoxyphenyl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorobenzyl)-2-[(3-methoxybenzyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one
• 3-[(2-fluorophenyl)methyl]-2-{[(3-methoxyphenyl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one
• STL125766
• 3-(2-fluorobenzyl)-2-((3-methoxybenzyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one
• 3-[(2-fluorophenyl)methyl]-2-[(3-methoxyphenyl)methylsulfanyl]thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C21H17FN2O2S2/c1-26-16-7-4-5-14(11-16)13-28-21-23-18-9-10-27-19(18)20(25)24(21)12-15-6-2-3-8-17(15)22/h2-11H,12-13H2,1H3
• InChI Key： MWCOHYKFPNRDKN-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)OC)C1=NC2C=CSC=2C(N1CC1C=CC=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 591
• XLogP3: 4.9
• Topological Polar Surface Area: 95.4

Additional information on 3-[(2-fluorophenyl)methyl]-2-{[(3-methoxyphenyl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one

Introduction to 3-[(2-fluorophenyl)methyl]-2-{[(3-methoxyphenyl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1326840-82-7)

3-[(2-fluorophenyl)methyl]-2-{[(3-methoxyphenyl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyrimidine class, which is known for its diverse biological activities and potential therapeutic applications. The presence of fluorine, methoxy, and sulfanyl substituents in its molecular framework suggests a high degree of functionalization, which may contribute to its unique pharmacological properties.

The CAS No. 1326840-82-7 assigned to this compound provides a unique identifier for its chemical structure, facilitating its recognition and differentiation from other molecules in scientific literature and databases. This standardized numbering system is essential for ensuring accuracy and consistency in chemical nomenclature, particularly in research and development settings.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such complex molecules with greater precision. The thieno[3,2-d]pyrimidin-4-one core structure of this compound is particularly interesting due to its ability to interact with various biological targets. For instance, thienopyrimidines have been shown to exhibit inhibitory activity against enzymes such as kinases, which are often implicated in cancer and inflammatory diseases.

The fluorine atom at the 2-position of the phenyl ring is a key feature that may enhance the metabolic stability and binding affinity of the molecule. Fluorinated aromatic compounds are frequently incorporated into drug candidates due to their ability to improve pharmacokinetic profiles. Similarly, the methoxy group at the 3-position of another phenyl ring introduces additional polarity to the molecule, which can influence its solubility and bioavailability.

The sulfanyl group attached to the thiophene ring further diversifies the chemical properties of this compound. Sulfur-containing heterocycles are well-known for their role in medicinal chemistry, often serving as pharmacophores in bioactive molecules. The presence of this group may contribute to the compound's ability to modulate biological pathways by interacting with specific protein targets.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing novel therapeutic agents. The 3H,4H-thieno[3,2-d]pyrimidin-4-one scaffold provides a versatile platform for exploring different pharmacological profiles. By modifying substituents such as fluorine, methoxy, and sulfanyl groups, chemists can fine-tune the biological activity of the molecule to target specific diseases or conditions.

In vitro studies have demonstrated that derivatives of thienopyrimidine have potential applications in treating neurological disorders, infectious diseases, and metabolic conditions. The fluorophenylmethyl moiety in this compound may enhance its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug development. Additionally, the bis-(methyl)sulfanyl group could contribute to its interaction with receptors or enzymes involved in neurotransmitter signaling.

The 3-methoxyphenylmethyl substituent adds another layer of complexity to the molecule's interactions with biological systems. This group may influence both hydrophobicity and electronic properties, affecting how the compound binds to its target(s). Such fine-tuning is crucial for achieving optimal drug efficacy while minimizing off-target effects.

Advances in synthetic methodologies have made it possible to access complex molecules like 3-[(2-fluorophenyl)methyl]-2-{[(3-methoxyphenyl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the rapid assembly of heterocyclic frameworks with multiple functional groups. This has accelerated the discovery process in pharmaceutical research and development.

The integration of high-throughput screening (HTS) technologies has further enhanced our ability to identify promising candidates from large libraries of compounds. By combining computational modeling with experimental validation, researchers can rapidly assess the potential biological activity of molecules like this one. This approach has been instrumental in identifying lead compounds for further optimization.

Future directions in research may focus on exploring analogs of CAS No. 1326840-82-7 that exhibit improved pharmacokinetic properties or enhanced target specificity. For instance, modifications to the sulfanyl group or introduction of additional heterocycles could lead to novel derivatives with distinct biological activities. The use of machine learning algorithms for predicting molecular properties has also shown promise in guiding rational drug design efforts.

In conclusion,3-[(2-fluorophenyl)methyl]-2-{[(3-methoxyphenyl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with potential therapeutic value. Its unique combination of fluorine-, methoxy-, and sulfanyl-substituted aromatic rings makes it a compelling candidate for further exploration in medicinal chemistry. As our understanding of biological pathways continues to grow, thienopyrimidine derivatives like this one will undoubtedly play an important role in addressing unmet medical needs.